Cas no 220424-73-7 ((2S,4R)-1-(tert-Butoxycarbonyl)-4-(3-phenylpropyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-1-(tert-Butoxycarbonyl)-4-(3-phenylpropyl)pyrrolidine-2-carboxylic acid
• CAS No: 220424-73-7
• MF: C₁₉H₂₇NO₄
• MW: 333.421985864639
• MDL: MFCD06659444
• CID: 243934
• PubChem ID: 2762053
• Update Time: 2025-10-24

(2S,4R)-1-(tert-Butoxycarbonyl)-4-(3-phenylpropyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-1-(tert-Butoxycarbonyl)-4-(3-phenylpropyl)pyrrolidine-2-carboxylic acid
• (2S,4R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(3-phenylpropyl)pyrrolidine-2-carboxylic acid
• 1,2-Pyrrolidinedicarboxylicacid, 4-(3-phenylpropyl)-, 1-(1,1-dimethylethyl) ester, (2S,4R)-
• BOC-(R)-G-(3-PHENYL-PROPYL-BENZYL)-L-PROLINE
• AC1MC69H
• AK115356
• Boc-(R)-γ-(3-phenyl-propyl)-L-proline
• Boc-4(R)-(3-phenylpropyl)proline
• KB-206734
• SureCN6373155
• Boc-(R)-gamma-(3-phenyl-propyl)-L-proline
• BOC-(R)-GAMMA-(3-PHENYL-PROPYL-BENZYL)-L-PROLINE
• DTXSID60376056
• PS-12678
• 220424-73-7
• SCHEMBL6373155
• MFCD06659444
• VIA42473
• (2S, 4R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(3-phenylpropyl)pyrrolidine-2-carboxylic acid
• (4R)-1-(tert-Butoxycarbonyl)-4-(3-phenylpropyl)-L-proline
• (2S,4R)-1-[(tert-butoxy)carbonyl]-4-(3-phenylpropyl)pyrrolidine-2-carboxylic acid
• AKOS015949752

• MDL： MFCD06659444
• Inchi： 1S/C19H27NO4/c1-19(2,3)24-18(23)20-13-15(12-16(20)17(21)22)11-7-10-14-8-5-4-6-9-14/h4-6,8-9,15-16H,7,10-13H2,1-3H3,(H,21,22)/t15-,16+/m1/s1
• InChI Key： OCUJXRNPSZBQPM-CVEARBPZSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](C(=O)O)C[C@@H](CCCC2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 333.19400
• Monoisotopic Mass: 333.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84000
• LogP: 3.65740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4R)-1-(tert-Butoxycarbonyl)-4-(3-phenylpropyl)pyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S,4R)-1-(tert-Butoxycarbonyl)-4-(3-phenylpropyl)pyrrolidine-2-carboxylic acid (CAS No. 220424-73-7)

(2S,4R)-1-(tert-Butoxycarbonyl)-4-(3-phenylpropyl)pyrrolidine-2-carboxylic acid (CAS No. 220424-73-7) is a chiral pyrrolidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a tert-butoxycarbonyl (Boc) protecting group, which enhances its stability during chemical reactions, making it a valuable intermediate in drug discovery. Its stereospecific configuration at the 2S and 4R positions ensures high selectivity in asymmetric synthesis, a critical factor for developing enantiomerically pure therapeutics.

The growing demand for chiral building blocks in medicinal chemistry has propelled interest in compounds like 220424-73-7. Researchers frequently search for "Boc-protected pyrrolidine derivatives" or "chiral carboxylic acids for peptide synthesis," reflecting its relevance in modern drug design. Additionally, its phenylpropyl side chain contributes to lipophilicity, a property often explored in CNS-targeting drugs—a trending topic in neurodegenerative disease research.

From a synthetic perspective, CAS 220424-73-7 serves as a precursor for peptidomimetics and protease inhibitors, addressing search queries like "how to modify pyrrolidine cores for drug activity." The Boc group’s cleavage under mild acidic conditions (e.g., TFA treatment) allows seamless integration into complex molecules, a technique discussed in "protecting group strategies in solid-phase synthesis"—a frequently cited methodology in AI-driven literature searches.

Analytical characterization of this compound involves HPLC chiral separation and NMR stereochemical confirmation, aligning with industry standards for high-purity intermediates. Its crystalline form (often queried as "220424-73-7 solubility and crystallization") ensures reproducibility in scaled-up processes. Notably, the carboxylic acid moiety enables further derivatization via amide coupling—a hotspot in "fragment-based drug discovery" discussions.

Environmental and regulatory considerations highlight its non-hazardous handling under standard laboratory conditions, differentiating it from restricted compounds. As sustainable chemistry gains traction, searches for "green synthesis of Boc-amino acids" underscore the need for eco-friendly routes to such intermediates. The compound’s stability under nitrogen atmosphere (a common storage query) further enhances its practicality.

In conclusion, 220424-73-7 exemplifies the intersection of chiral technology and pharmaceutical innovation. Its structural versatility answers pressing questions like "how to improve drug bioavailability via scaffold modification," while its synthetic accessibility meets industrial demands for cost-effective building blocks. This positions it as a keystone in both academic and commercial R&D landscapes.